Cas no 1803740-83-1 (2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride)
2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride
-
- Inchi: 1S/C8H4ClF2NO3S/c9-16(13,14)5-3-1-2-4-6(5)15-8(12-4)7(10)11/h1-3,7H
- InChI Key: YKRMALNSSDRPTG-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC=C2C=1OC(C(F)F)=N2)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 359
- XLogP3: 2.4
- Topological Polar Surface Area: 68.6
2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081001167-250mg |
2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride |
1803740-83-1 | 98% | 250mg |
$5,439.15 | 2022-04-02 | |
| Alichem | A081001167-500mg |
2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride |
1803740-83-1 | 98% | 500mg |
$7,985.30 | 2022-04-02 | |
| Alichem | A081001167-1g |
2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride |
1803740-83-1 | 98% | 1g |
$13,477.89 | 2022-04-02 |
2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Julia M. Yeomans Soft Matter, 2010,6, 703-704
Additional information on 2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride
Professional Introduction to 2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl Chloride (CAS No. 1803740-83-1)
2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1803740-83-1, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a difluoromethyl group and a sulfonyl chloride moiety, make it a valuable building block for developing novel therapeutic agents.
The difluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and binding affinity of drug candidates. This group is often incorporated into active pharmaceutical ingredients (APIs) to improve their pharmacokinetic properties. In contrast, the sulfonyl chloride functionality serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. The combination of these features makes 2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride a promising candidate for further exploration in drug discovery.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The benzo[d]oxazole scaffold is particularly relevant in this context, as it is a common motif found in many bioactive compounds. For instance, studies have shown that benzo[d]oxazole derivatives exhibit potent activity against enzymes such as kinases and proteases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The introduction of a sulfonyl chloride group into this scaffold not only facilitates further derivatization but also enhances the reactivity of the molecule, making it more amenable to library synthesis and high-throughput screening.
The utility of 2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride extends beyond its role as an intermediate in drug synthesis. It has also been explored in materials science and agrochemical applications. The presence of both electron-withdrawing and electron-donating groups in its structure allows for fine-tuning of its electronic properties, making it suitable for use in organic electronics and optoelectronic devices. Additionally, its reactivity with nucleophiles makes it a valuable precursor for synthesizing sulfonamides and other heterocyclic compounds that are widely used in agriculture.
The latest research in this field highlights several innovative applications of 2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride. One notable study demonstrated its use as a key intermediate in the synthesis of novel kinase inhibitors. These inhibitors were designed to target specific mutations associated with cancer resistance, offering a potential therapeutic strategy for patients with refractory tumors. The study also emphasized the importance of optimizing reaction conditions to maximize yield and purity while minimizing side reactions.
Another area where this compound has shown promise is in the development of anti-inflammatory agents. Researchers have utilized its sulfonyl chloride functionality to introduce various bioisosteres into the benzo[d]oxazole core, leading to compounds with enhanced efficacy and reduced toxicity. These findings align with broader trends in medicinal chemistry aimed at identifying safer and more effective treatments for chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
The synthetic methodologies employed in these studies underscore the versatility of 2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride. For example, palladium-catalyzed cross-coupling reactions have been used to introduce diverse substituents at the aromatic ring, while transition-metal-catalyzed hydrogenation techniques have been employed to modify the heterocyclic system. These approaches highlight the compound's potential as a scaffold for generating structurally diverse libraries of bioactive molecules.
The impact of these advancements on drug discovery cannot be overstated. By leveraging the unique properties of 2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride, researchers are able to develop innovative therapeutic strategies that address unmet medical needs. As our understanding of biological pathways continues to evolve, it is likely that this compound will play an increasingly important role in the discovery and development of next-generation pharmaceuticals.
In conclusion, 2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride (CAS No. 1803740-83-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its structural features make it an ideal candidate for synthesizing novel bioactive molecules, while its reactivity allows for diverse chemical modifications. The latest research highlights its importance in developing targeted therapies for various diseases, underscoring its value as both an academic research tool and an industrial intermediate.
1803740-83-1 (2-(Difluoromethyl)benzo[d]oxazole-7-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)